Cas no 4613-38-1 ((Z)-3,7-Dimethylocta-2,6-dienoic acid)
4613-38-1 structure
Product Name:(Z)-3,7-Dimethylocta-2,6-dienoic acid
CAS No:4613-38-1
MF:C10H16O2
MW:168.232843399048
MDL:MFCD20542837
CID:1023820
PubChem ID:5312583
Update Time:2025-04-20
(Z)-3,7-Dimethylocta-2,6-dienoic acid Chemical and Physical Properties
Names and Identifiers
-
- (Z)-3,7-Dimethylocta-2,6-dienoic acid
- (E)-3,7-dimethylocta-2,6-dienoic acid
- (2Z)-3,7-Dimethyl-2,6-octadienoic acid
- (2Z)-3,7-dimethylocta-2,6-dienoic acid
- Nerolic acid
- UNII-6K8MFD7K03
- CS-0217418
- (Z)-Geranic acid
- cis-Geranic acid
- Neranic acid
- FEMA No. 4121, Z-
- (Z)-3,7-Dimethyl-2,6-Octadienoic Acid
- CHEBI:195801
- Neric acid
- Geranic acid B
- DTXSID90109995
- NS00114069
- AKOS016004982
- 4613-38-1
- 3,7-dimethyl-2Z,6-octadienoic acid
- 3,7-dimethyl-2Z,6E-octadienoic acid
- LMFA01030440
- Geranic acid, (2Z)-
- EN300-7429959
- Q18391807
- Geranic acid, (Z)-
- geraniumsaure
- 6K8MFD7K03
- Neryl acid
- 2,6-Octadienoic acid, 3,7-dimethyl-, (2Z)-
- Geranium acid
- 2,6-Octadienoic acid, 3,7-dimethyl-, (Z)-
- SCHEMBL310619
- Decaprenoic acid
-
- MDL： MFCD20542837
- Inchi： 1S/C10H16O2/c1-8(2)5-4-6-9(3)7-10(11)12/h5,7H,4,6H2,1-3H3,(H,11,12)/b9-7-
- InChI Key： ZHYZQXUYZJNEHD-CLFYSBASSA-N
- SMILES： OC(/C=C(/C)\CC/C=C(\C)/C)=O
Computed Properties
- Exact Mass: 168.11508
- Monoisotopic Mass: 168.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
(Z)-3,7-Dimethylocta-2,6-dienoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1003869-1g |
(Z)-3,7-dimethylocta-2,6-dienoic acid |
4613-38-1 | 95% | 1g |
$500 | 2024-07-24 | |
| Enamine | EN300-7429959-0.05g |
(2Z)-3,7-dimethylocta-2,6-dienoic acid |
4613-38-1 | 95% | 0.05g |
$315.0 | 2024-05-24 | |
| Enamine | EN300-7429959-0.1g |
(2Z)-3,7-dimethylocta-2,6-dienoic acid |
4613-38-1 | 95% | 0.1g |
$470.0 | 2024-05-24 | |
| Enamine | EN300-7429959-0.25g |
(2Z)-3,7-dimethylocta-2,6-dienoic acid |
4613-38-1 | 95% | 0.25g |
$672.0 | 2024-05-24 | |
| Enamine | EN300-7429959-0.5g |
(2Z)-3,7-dimethylocta-2,6-dienoic acid |
4613-38-1 | 95% | 0.5g |
$1058.0 | 2024-05-24 | |
| Enamine | EN300-7429959-1.0g |
(2Z)-3,7-dimethylocta-2,6-dienoic acid |
4613-38-1 | 95% | 1.0g |
$1357.0 | 2024-05-24 | |
| Enamine | EN300-7429959-2.5g |
(2Z)-3,7-dimethylocta-2,6-dienoic acid |
4613-38-1 | 95% | 2.5g |
$2660.0 | 2024-05-24 | |
| Enamine | EN300-7429959-5.0g |
(2Z)-3,7-dimethylocta-2,6-dienoic acid |
4613-38-1 | 95% | 5.0g |
$3935.0 | 2024-05-24 | |
| Enamine | EN300-7429959-10.0g |
(2Z)-3,7-dimethylocta-2,6-dienoic acid |
4613-38-1 | 95% | 10.0g |
$5837.0 | 2024-05-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1288088-50mg |
(2Z)-3,7-dimethylocta-2,6-dienoic acid |
4613-38-1 | 95+% | 50mg |
￥5666.00 | 2024-05-12 |
(Z)-3,7-Dimethylocta-2,6-dienoic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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